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Compound of Interest

Compound Name: Diethyl (2-oxopropyl)phosphonate

Cat. No.: B148940

Essential Safety and Handling Guide for Diethyl (2-
oxopropyl)phosphonate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Diethyl (2-

oxopropyl)phosphonate. Adherence to these protocols is essential for ensuring laboratory
safety and minimizing risk.

Chemical and Physical Properties

A summary of the key quantitative data for Diethyl (2-oxopropyl)phosphonate is presented
below.
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Property Value Citations
CAS Number 1067-71-6 [1112][3]
Molecular Formula C7H1504P [2][3]
Molecular Weight 194.17 g/mol [31[4]
Appearance C.:Ieér colorless to light yellow BIE16]
liquid

Boiling Point 126 °C @ 9 mmHg [1][3][4][6]
Density ~1.01 g/mL at 25 °C [11[31[41[6]

Refractive Index

n20/D 1.433 (lit.)

[11(3][416]

Flash Point

>110 °C (>230 °F)

[2](6]

Storage Class

10 - Combustible liquids

[4]

Operational Plan: Safe Handling Protocol

This step-by-step guide outlines the mandatory procedures for handling Diethyl (2-
oxopropyl)phosphonate in a laboratory setting.

Engineering Controls and Preparation

o Ventilation: Always handle this chemical in a well-ventilated area.[5] A chemical fume hood is
strongly recommended. Local exhaust ventilation is typically required.[7]

 Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[8]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles with side shields conforming to
EN166 (EU) or NIOSH (US) standards.[5] A face shield may be necessary for splash
hazards.
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e Hand Protection: Wear chemical-impermeable gloves.[5] Given the nature of
organophosphorus compounds, nitrile or butyl rubber gloves are recommended. Always
inspect gloves for tears or holes before use.[9][10]

o Body Protection: A lab coat is mandatory. For larger quantities or tasks with a higher risk of
splashing, wear impervious clothing, such as a chemically resistant apron or suit.[5][7]

» Respiratory Protection: If there is a risk of exceeding exposure limits, or if you experience
any irritation, use a full-face respirator with an appropriate cartridge for organic vapors.[5]

Handling Procedure

e Pre-Use Inspection: Visually inspect the container for any damage or leaks before opening.

o Dispensing: When transferring the liquid, do so carefully to avoid splashes and the
generation of mists or vapors.[5]

o General Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled or
stored.[5] Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[5][8][11]

o Contamination: Avoid all personal contact, including inhalation.[7] Do not allow the chemical
to come into contact with skin or eyes.[5] Contaminated clothing should be removed
immediately and washed before reuse.[5]

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][11]
The storage temperature should be at room temperature under an inert atmosphere.[3][6]

» Incompatibilities: Keep away from strong oxidizing agents.[7][8]
Emergency Protocols
Immediate and appropriate responses to exposure are critical.

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/diethyl2-oxopropylphosphonate-pid_Seven6613.html
https://pubmed.ncbi.nlm.nih.gov/36466523/
https://extension.missouri.edu/publications/g1917
https://www.echemi.com/sds/diethyl2-oxopropylphosphonate-pid_Seven6613.html
https://datasheets.scbt.com/sc-294322.pdf
https://www.echemi.com/sds/diethyl2-oxopropylphosphonate-pid_Seven6613.html
https://www.echemi.com/sds/diethyl2-oxopropylphosphonate-pid_Seven6613.html
https://www.echemi.com/sds/diethyl2-oxopropylphosphonate-pid_Seven6613.html
https://www.echemi.com/sds/diethyl2-oxopropylphosphonate-pid_Seven6613.html
https://www.fishersci.com/store/msds?partNumber=AC123690250&productDescription=DIETHYL+2-OXOPROPYL+PHO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2689606&productDescription=DIETHL+ACETYLMETHLPHOSPHNAT+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-294322.pdf
https://www.echemi.com/sds/diethyl2-oxopropylphosphonate-pid_Seven6613.html
https://www.echemi.com/sds/diethyl2-oxopropylphosphonate-pid_Seven6613.html
https://www.fishersci.com/store/msds?partNumber=AC123690250&productDescription=DIETHYL+2-OXOPROPYL+PHO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2689606&productDescription=DIETHL+ACETYLMETHLPHOSPHNAT+5G&vendorId=VN00024248&countryCode=US&language=en
https://chemdad.com/index.php?c=article&id=78888
https://m.chemicalbook.com/ProductChemicalPropertiesCB8234980_EN.htm
https://datasheets.scbt.com/sc-294322.pdf
https://www.fishersci.com/store/msds?partNumber=AC123690250&productDescription=DIETHYL+2-OXOPROPYL+PHO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

medical attention.[5][11]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[5][8][11] If skin irritation occurs, get
medical advice.[5][11]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5][8][11] Remove contact lenses if present
and easy to do so. Continue rinsing. Seek immediate medical attention.[5][11]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Seek immediate
medical attention.[5]

Accidental Release Measures

Minor Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,
vermiculite). Collect the absorbed material and place it in a suitable, sealed container for
disposal.[8][11]

Major Spills: Evacuate the area immediately.[5] Ensure adequate ventilation and remove all
sources of ignition.[5] Wear full personal protective equipment, including respiratory
protection.[5] Contain the spill to prevent it from entering drains or waterways.[7][12]

Disposal Plan

Proper disposal of Diethyl (2-oxopropyl)phosphonate and its contaminated materials is

mandatory to prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material is toxic to aquatic life with long-lasting effects and should
be treated as hazardous waste.[5][7]

Container Disposal: Do not reuse empty containers. They may retain product residue.
Puncture containers to prevent reuse.[7]

Disposal Method: Dispose of the chemical waste and any contaminated materials (e.g.,
gloves, absorbent materials, containers) through a licensed and approved waste disposal
facility.[5][8][11] All disposal activities must be in strict accordance with all applicable federal,
state, and local regulations.[7]
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Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Diethyl (2-
oxopropyl)phosphonate.
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Safe Handling Workflow for Diethyl (2-oxopropyl)phosphonate
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Caption: Workflow for safe handling of Diethyl (2-oxopropyl)phosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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